Cas no 6615-01-6 (estr-4-ene-3,11,17-trione)

• Product Name: estr-4-ene-3,11,17-trione
• CAS No: 6615-01-6
• MF: C₁₈H₂₂O₃
• MW: 286.365485668182
• CID: 1704599
• PubChem ID: 151425
• Update Time: 2025-04-21

estr-4-ene-3,11,17-trione Chemical and Physical Properties

Names and Identifiers

• estr-4-ene-3,11,17-trione
• SCHEMBL6833918
• 6615-01-6
• DTXSID60984630

• Inchi： 1S/C18H22O3/c1-18-9-15(20)17-12-5-3-11(19)8-10(12)2-4-13(17)14(18)6-7-16(18)21/h8,12-14,17H,2-7,9H2,1H3/t12-,13-,14-,17+,18-/m0/s1
• InChI Key： QLNOWXZCDMQJRK-PUMWCKSCSA-N
• SMILES： O=C1C[C@]2(C)C(CC[C@H]2[C@@H]2CCC3=CC(CC[C@@H]3[C@H]21)=O)=O

Computed Properties

• Exact Mass: 286.15696
• Monoisotopic Mass: 286.15689456g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 0
• Complexity: 573
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 51.2Ų

Experimental Properties

• PSA: 51.21

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Estrogens and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Estrane steroids Estrogens and derivatives